Cas no 32338-15-1 (10H-Phenothiazin-2-amine)

• Product Name: 10H-Phenothiazin-2-amine
• CAS No: 32338-15-1
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• CID: 293567
• PubChem ID: 15556089
• Update Time: 2025-04-19

10H-Phenothiazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazin-2-amine
• Phenothiazine,2-amino- (6CI,7CI,8CI)
• SCHEMBL8318228
• DTXSID60574070
• 2-Aminophenothiazine
• 10H-phenothiazin-2-ylamine
• 32338-15-1

• Inchi： 1S/C12H10N2S/c13-8-5-6-12-10(7-8)14-9-3-1-2-4-11(9)15-12/h1-7,14H,13H2
• InChI Key： BVXNSTQKLRXXEA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 214.0566
• Monoisotopic Mass: 214.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 38.05